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Compound of Interest

Compound Name: 2-Thiophenemethanol

Cat. No.: B153580 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential safety and logistical information for the proper

disposal of 2-Thiophenemethanol (CAS No. 636-72-6), a common laboratory chemical.

Key Safety and Hazard Information
2-Thiophenemethanol is classified as hazardous. It is harmful if swallowed, in contact with

skin, or if inhaled.[1][2] It is also known to cause skin and serious eye irritation and may cause

respiratory irritation.[1][2] Adherence to safety protocols is crucial when handling this

substance.
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Property Value Source

Molecular Formula C5H6OS [3]

Molecular Weight 114.17 g/mol

Appearance Light yellow liquid

Boiling Point
206 - 207 °C (402.8 - 404.6 °F)

@ 761 mmHg

Flash Point > 110 °C (> 230 °F)

Density 1.205 g/mL at 25 °C

Storage Temperature 2-8°C

Hazard Classifications

Acute oral, dermal, and

inhalation toxicity (Category 4),

Skin and eye irritation

(Category 2), Specific target

organ toxicity (single exposure)

- Respiratory system (Category

3)

Experimental Protocols: Spill and Waste
Management
Personal Protective Equipment (PPE): Before handling 2-Thiophenemethanol, ensure the

following PPE is worn:

Eye/Face Protection: Tight-sealing safety goggles and a face shield.

Hand Protection: Protective gloves.

Skin and Body Protection: Wear suitable protective clothing.

Respiratory Protection: Use a dust mask type N95 (US) or equivalent.

Spill Cleanup Procedure: In the event of a spill, follow these steps:
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Ensure Adequate Ventilation: Work in a well-ventilated area.

Contain the Spill: Use an inert absorbent material to soak up the chemical.

Collect Waste: Place the absorbed material into suitable, closed containers for disposal.

Waste Disposal Protocol: All chemical waste must be disposed of through an approved

environmental management program.

Containerize Waste: Place all 2-Thiophenemethanol waste, including contaminated

absorbent materials, into clearly labeled, sealed containers.

Labeling: Ensure containers are properly labeled with the chemical name and any

associated hazards.

Contact Waste Disposal Service: Arrange for pickup and disposal by a licensed hazardous

waste disposal company. Do not dispose of this chemical into the environment or down the

drain.

Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of 2-
Thiophenemethanol.
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Start: 2-Thiophenemethanol Waste Generated

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Step 2a: Absorb with Inert Material

Yes

Step 2b: Place Waste in Labeled, Sealed Container

No

Step 3a: Place in Labeled, Sealed Container

Step 4: Store in Designated Hazardous Waste Area

Step 5: Arrange for Professional Disposal

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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